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Compound of Interest

2-(aminomethyl)-N,N-
Compound Name:
dimethylaniline

Cat. No.: B1271461

Disclaimer: Specific safety and toxicological data for 2-(aminomethyl)-N,N-dimethylaniline
are not readily available in the public domain. The following information is primarily based on
the well-documented properties of the parent compound, N,N-dimethylaniline. It is imperative to
treat 2-(aminomethyl)-N,N-dimethylaniline with, at a minimum, the same level of caution as
N,N-dimethylaniline. A thorough risk assessment should be conducted before handling this
chemical.

Application Notes

2-(aminomethyl)-N,N-dimethylaniline is a substituted aniline derivative. Based on its
structural similarity to other aminomethyl-phenylamines, a primary application for this
compound is in synthetic organic chemistry as a precursor or intermediate. For instance,
related compounds are utilized in the synthesis of heterocyclic structures, such as indazoles,
which are significant in drug design.[1] The presence of the aminomethyl group introduces a
reactive site for further chemical modifications, while the dimethylamino group influences the
electronic properties of the aromatic ring.

Researchers and drug development professionals may find this compound useful in:

» Scaffold Synthesis: As a building block for creating more complex molecules with potential
biological activity.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1271461?utm_src=pdf-interest
https://www.benchchem.com/product/b1271461?utm_src=pdf-body
https://www.benchchem.com/product/b1271461?utm_src=pdf-body
https://www.benchchem.com/product/b1271461?utm_src=pdf-body
https://www.organic-chemistry.org/abstracts/lit9/432.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Combinatorial Chemistry: For the generation of libraries of compounds for high-throughput
screening.

o Catalysis: As a ligand or a component of a catalyst system.

Given the high toxicity of the parent compound, N,N-dimethylaniline, it is crucial to handle 2-
(aminomethyl)-N,N-dimethylaniline with stringent safety measures to prevent exposure.

Data Presentation

The following tables summarize the available quantitative data for the parent compound, N,N-
dimethylaniline, which should be used as a conservative reference for 2-(aminomethyl)-N,N-
dimethylaniline.

Table 1: Physical and Chemical Properties of N,N-dimethylaniline

Property Value

Molecular Formula C8H11N

Molecular Weight 121.18 g/mol [2]

Appearance Yellow to brownish, oily liquid[3]
Odor Fish-like[2][3]

Melting Point 1.5-25°C/34.7 - 36.5 °F[2]
Boiling Point 193 -194 °C/379.4 - 381.2 °F[2]
Flash Point 63 °C / 145.4 °F[2]

Density 0.956 g/cm? at 25 °C

Water Solubility Soluble

log Pow 2.62

Table 2: Toxicological Data for N,N-dimethylaniline
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Parameter Species Route Value
LD50 Rat Oral 951 mg/kg[4]
LD50 Rabbit Dermal 1770 mg/kg[4]
' >0.5-5.0 mg/L (4 h)

LC50 Rat Inhalation

[4]
LD50 Guinea Pig Dermal 0.5 mg/kg

50 mg/kg (lethal dose)
LD50 Human Oral

[5]

Table 3: Occupational Exposure Limits for N,N-dimethylaniline

Organization TWA STEL Notes
OSHA PEL 5 ppm (25 mg/mg) - Skin[5]
NIOSH REL 5 ppm (25 mg/m3) 10 ppm (50 mg/m3) Skin[5]
ACGIH TLV 5 ppm 10 ppm Skin

Experimental Protocols
Protocol 1: Safe Handling and Storage of 2-
(aminomethyl)-N,N-dimethylaniline

This protocol outlines the essential procedures for safely handling and storing the compound,
based on the hazards associated with N,N-dimethylaniline.

1. Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile rubber).

Eye Protection: Use chemical safety goggles and a face shield.

Lab Coat: A flame-retardant lab coat is required.

Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if
working outside a fume hood or if ventilation is inadequate.[4]
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. Engineering Controls:

Always handle 2-(aminomethyl)-N,N-dimethylaniline inside a certified chemical fume hood
to minimize inhalation exposure.
Ensure a safety shower and eyewash station are readily accessible.

. Handling Procedures:

Avoid all personal contact, including inhalation.[6]

Do not eat, drink, or smoke in the laboratory.[7]

Ground all equipment when transferring the substance to prevent static discharge.[3]
Use non-sparking tools.

Keep the container tightly closed when not in use.[7]

. Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][3]
Keep containers tightly closed.[2]

Store separately from oxidizing agents, acids, and other incompatible materials.[3][4]

Store in a locked cabinet or a restricted-access area.[8]

. Spill and Emergency Procedures:

Minor Spill:

Evacuate the area.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.
Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.
Major Spill:

Evacuate the laboratory immediately and alert others.

Contact the institution's emergency response team.

Fire:

Use dry chemical, CO2, or alcohol-resistant foam to extinguish.[3]

Water spray can be used to cool containers.[4]

Firefighters should wear self-contained breathing apparatus.[4]

. First Aid:
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 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

» Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[4]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids.[6] Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

7. Waste Disposal:

» Dispose of as hazardous waste in accordance with local, state, and federal regulations.
e Do not dispose of down the drain.[4]

Protocol 2: General Procedure for a Synthetic Reaction
using 2-(aminomethyl)-N,N-dimethylaniline

This protocol is a generalized example inspired by the synthesis of indazoles and should be
adapted and optimized for specific reactions.[1]

1. Materials and Equipment:

e 2-(aminomethyl)-N,N-dimethylaniline

e An appropriate solvent (e.g., methanol)

o Other reactants and reagents as required by the specific synthesis

e Round-bottom flask

e Magnetic stirrer and stir bar

 Inert atmosphere setup (e.g., nitrogen or argon line) if reactants are air-sensitive

o Temperature control system (e.g., ice bath, heating mantle)

» Standard laboratory glassware for work-up and purification (e.g., separatory funnel,
chromatography column)

2. Reaction Setup:

o Set up the reaction apparatus in a chemical fume hood.

e Ensure all glassware is dry.

o Charge the round-bottom flask with 2-(aminomethyl)-N,N-dimethylaniline and the chosen
solvent.
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If necessary, purge the flask with an inert gas.
. Reaction Execution:

Begin stirring the solution.

Cool or heat the reaction mixture to the desired temperature.

Add the other reactants dropwise or in portions as required by the specific procedure.
Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS).

. Work-up:

Once the reaction is complete, quench the reaction mixture by adding an appropriate
guenching agent (e.g., water, saturated sodium bicarbonate solution).

Transfer the mixture to a separatory funnel for extraction.

Extract the product into a suitable organic solvent.

Wash the organic layer with brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate, magnesium
sulfate).

Filter off the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

. Purification:

Purify the crude product using a suitable technique, such as column chromatography,
recrystallization, or distillation.

Characterize the purified product using analytical methods (e.g., NMR, IR, mass
spectrometry).

Mandatory Visualization
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Start: Receive Chemical

Inspect container

Store in a cool, dry, well-ventilated,
locked area away from incompatibles.

Prepare for use

Don appropriate PPE:

- Chemical resistant gloves
- Safety goggles & face shield
- Lab coat
- Respirator (if needed)

Handle in a chemical fume hood.
Use non-sparking tools.
Ground equipment.

Perform experimental work.

Spill Occurs

Large or Uncontained |Small & Contained |Generate waste

Minor Spill:
- Evacuate immediate area
- Absorb with inert material
- Collect for disposal

Major Spill:
- Evacuate laboratory
- Alert emergency response

Collect waste in a labeled,
sealed container.

Dispose of as hazardous waste
according to regulations.

End of Process

Click to download full resolution via product page

Caption: Safe handling workflow for 2-(aminomethyl)-N,N-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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